Cas no 7357-48-4 ( )

• Product name: &nbsp
• CAS No: 7357-48-4
• MF: C₁₅H₁₇NO
• MW: 227.30158
• CID: 978210
• PubChem ID: 3029917

  Chemical and Physical Properties

Names and Identifiers

• 2-[1-(methylamino)-2-phenylethyl]phenol,hydrochloride
• AC1MHOT9
• LS-104821
• NIOSH
• NSC34732
• NSC-34732
• SL8360000
• DTXSID80388696
• 7357-48-4
• 2-(alpha-Methylaminophenethyl)phenol hydrochloride
• Phenol, 2-(alpha-methylaminophenethyl)-, hydrochloride
• SL83600000
• NIOSH/SL8360000
•  

• Inchi： InChI=1S/C15H17NO.ClH/c1-16-14(11-12-7-3-2-4-8-12)13-9-5-6-10-15(13)17;/h2-10,14,16-17H,11H2,1H3;1H
• InChI Key： DQHQUJYXOYURFW-UHFFFAOYSA-N
• SMILES： CNC(CC1=CC=CC=C1)C2=CC=CC=C2O.Cl

Computed Properties

• Exact Mass: 227.13111
• Monoisotopic Mass: 263.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.095
• Boiling Point: 345.4°C at 760 mmHg
• Flash Point: 104.3°C
• Refractive Index: 1.594
• PSA: 32.26
• LogP: 4.08830